4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 4-methyl-6-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C12H17N3O/c1-10-7-12(13-8-11(10)9-16)15-5-3-14(2)4-6-15/h7-9H,3-6H2,1-2H3
• InChI Key: XQNYCBUQAFKRDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C=O)N2CCN(CC2)C

Description

4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde is an organic compound with the molecular formula C12H17N3O and a molecular weight of 219.28 g/mol . This compound features a nicotinaldehyde core substituted with a 4-methylpiperazin-1-yl group, making it a valuable intermediate in various chemical syntheses and research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde typically involves the reaction of 6-bromonicotinaldehyde with 4-methylpiperazine under reductive amination conditions . The reaction is carried out in the presence of a reducing agent such as sodium triacetoxyborohydride, which facilitates the formation of the desired product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. Bulk manufacturing often employs continuous flow reactors and automated systems to maintain consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinic acid.

Reduction: 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinalcohol.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde is utilized in several scientific research fields:

Chemistry: As an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Used in the study of enzyme interactions and as a probe in biochemical assays.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Employed in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde involves its interaction with specific molecular targets. The piperazine moiety is known to enhance the compound’s binding affinity to certain receptors and enzymes, facilitating its biological activity . The aldehyde group can form covalent bonds with nucleophilic sites on proteins, modulating their function and activity .

Comparison with Similar Compounds

Similar Compounds

6-(4-Methylpiperazin-1-yl)nicotinic acid: Similar structure but with a carboxylic acid group instead of an aldehyde.

Olanzapine N-oxide: Contains a piperazine ring and is used as an antipsychotic agent.

N-{5-[4-(4-Methylpiperazin-1-yl)phenyl]-1H-pyrrolo[2,3-b]pyridin-3-yl}: Another compound with a piperazine moiety, used in medicinal chemistry.

Uniqueness

4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.